N-(4-methylphenyl)-4-(tetrahydro-2-furanylmethoxy)benzamide
Overview
Description
N-(4-methylphenyl)-4-(tetrahydro-2-furanylmethoxy)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamides and has been studied for its mechanism of action, biochemical and physiological effects, and limitations for lab experiments.
Scientific Research Applications
- MTFB has been studied for its potential as an anticancer agent. Researchers have explored its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Mechanistic studies suggest that MTFB may interfere with key cellular pathways involved in cancer progression .
- Inflammation plays a crucial role in various diseases. MTFB has demonstrated anti-inflammatory effects in preclinical models. It modulates inflammatory mediators and suppresses the activation of pro-inflammatory pathways, making it a promising candidate for drug development .
- The central nervous system (CNS) is susceptible to oxidative stress and neurodegenerative conditions. MTFB has shown neuroprotective properties by scavenging free radicals and reducing oxidative damage. Researchers are investigating its potential in treating neurodegenerative disorders like Alzheimer’s and Parkinson’s disease .
- MTFB exhibits antimicrobial activity against various pathogens, including bacteria and fungi. Its unique chemical structure contributes to this property. Researchers are exploring its use as an alternative to existing antimicrobial agents .
- Cardiovascular diseases remain a global health concern. MTFB has been investigated for its potential cardioprotective effects. It may modulate lipid metabolism, reduce oxidative stress, and improve endothelial function. These properties could be beneficial in preventing heart-related complications .
- MTFB serves as an interesting scaffold for designing novel compounds. Medicinal chemists use it as a starting point to synthesize derivatives with enhanced properties. By modifying specific functional groups, researchers aim to create more potent drugs for various therapeutic areas .
Anticancer Properties
Anti-inflammatory Activity
Neuroprotective Effects
Antimicrobial Activity
Cardiovascular Applications
Chemical Biology and Medicinal Chemistry
properties
IUPAC Name |
N-(4-methylphenyl)-4-(oxolan-2-ylmethoxy)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO3/c1-14-4-8-16(9-5-14)20-19(21)15-6-10-17(11-7-15)23-13-18-3-2-12-22-18/h4-11,18H,2-3,12-13H2,1H3,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTEVXBXIIDIIPA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OCC3CCCO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.